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Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397 Get Quote

Technical Support Center: Sodium Carbonate
Decahydrate Thermal Storage
Welcome to the Technical Support Center for sodium carbonate decahydrate
(Na₂CO₃·10H₂O) thermal storage applications. This resource is designed for researchers,

scientists, and drug development professionals to address common challenges encountered

during experimental work, with a focus on preventing phase separation.

Frequently Asked Questions (FAQs)
Q1: What is phase separation in sodium carbonate decahydrate and why does it occur?

A1: Sodium carbonate decahydrate is an incongruent melting phase change material (PCM).

This means that upon heating, it melts to a saturated aqueous solution of sodium carbonate

and a solid, less hydrated form (sodium carbonate monohydrate or anhydrous sodium

carbonate). Due to density differences, the solid anhydrous salt tends to settle at the bottom of

the container. This separation is known as phase separation.[1] If the anhydrous salt does not

fully recombine with water during cooling, the material's ability to store and release latent heat

diminishes over successive thermal cycles.

Q2: What are the primary methods to prevent phase separation in sodium carbonate
decahydrate?
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A2: The most common and effective strategies to mitigate phase separation in sodium
carbonate decahydrate and other salt hydrate PCMs include:

Adding Thickening Agents: These agents increase the viscosity of the molten salt solution,

suspending the anhydrous salt particles and preventing them from settling.[2]

Incorporating Nucleating Agents: While primarily used to reduce supercooling, nucleating

agents can also influence crystal growth and potentially reduce phase separation by

promoting the formation of the desired decahydrate crystals.

Creating Eutectic Mixtures: Blending sodium carbonate decahydrate with other hydrated

salts can form a eutectic mixture that melts and freezes congruently at a specific

composition, thereby inherently preventing phase separation.[2][3]

Mechanical Stirring: Agitation during the phase transition process can help to keep the

components mixed.

Q3: What are some common thickening agents used for salt hydrate PCMs?

A3: A variety of thickening agents have been explored for salt hydrate PCMs. While specific

data for sodium carbonate decahydrate is limited, effective thickeners for similar materials

include carboxymethyl cellulose (CMC), hydroxyethyl cellulose (HEC), attapulgite clay, and

fumed silica.[4][5] The selection of a thickener depends on its chemical compatibility, long-term

stability, and desired viscosity profile.

Q4: How do I choose a suitable nucleating agent?

A4: A good nucleating agent should have a crystal structure similar to that of the PCM. For

sodium carbonate decahydrate, sodium tetraborate decahydrate (borax) has been used in

compositions containing it.[4] The ideal concentration is crucial, as too little may be ineffective,

while too much can negatively impact the thermal properties of the PCM.

Troubleshooting Guide
Issue 1: Significant phase separation is observed after a few melt/freeze cycles.
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Possible Cause Troubleshooting Step

Insufficient or ineffective thickening agent.

Increase the concentration of the thickening

agent incrementally. Consider testing a different

type of thickener (e.g., from a polymer-based

one to a clay-based one).

Poor dispersion of the thickening agent.

Ensure vigorous and uniform mixing when

preparing the composite. The use of an

ultrasonic bath can aid in achieving a

homogeneous dispersion.

Degradation of the thickening agent over cycles.

Verify the long-term thermal and chemical

stability of the chosen thickener at the operating

temperatures.

Issue 2: The material experiences significant supercooling before solidification.

Possible Cause Troubleshooting Step

Lack of effective nucleation sites.

Introduce a nucleating agent. A common starting

point for compositions including sodium

carbonate decahydrate is sodium tetraborate

decahydrate (borax).

Incorrect concentration of the nucleating agent.

Optimize the concentration of the nucleating

agent. Typically, concentrations in the range of

1-5 wt% are tested.

Deactivation of the nucleating agent.

Ensure the nucleating agent is chemically stable

within the PCM mixture and at the operational

temperatures over repeated cycles.

Issue 3: The latent heat of fusion decreases significantly over cycles.

| Possible Cause | Troubleshooting Step | | Irreversible phase separation. | This is a primary

consequence of phase separation. Address this by improving the thickening and/or creating a

eutectic mixture. | | Water loss from the container. | Ensure the experimental container is
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perfectly sealed to prevent the evaporation of water, which would alter the stoichiometry of the

hydrated salt. |

Experimental Protocols
Protocol 1: Preparation of Sodium Carbonate Decahydrate with a Thickening Agent

Material Preparation: Weigh the required amounts of sodium carbonate decahydrate and

the chosen thickening agent (e.g., fumed silica, carboxymethyl cellulose).

Melting: Heat the sodium carbonate decahydrate in a sealed container within a water bath

or on a hot plate to a temperature approximately 10-15°C above its melting point (~32.4°C).

Addition of Thickener: While stirring continuously, slowly add the thickening agent to the

molten salt. A magnetic stirrer or an overhead mechanical stirrer can be used.

Homogenization: Continue stirring for a prolonged period (e.g., 30-60 minutes) to ensure

uniform dispersion. For some thickeners, the use of an ultrasonic bath for a short period

(e.g., 15-30 minutes) can improve homogeneity.

Cooling and Observation: Allow the mixture to cool to room temperature and solidify. Visually

inspect for uniformity.

Thermal Cycling: Subject the prepared composite to repeated melt/freeze cycles to evaluate

the long-term effectiveness of the thickener in preventing phase separation.

Protocol 2: Preparation of a Eutectic Mixture

Component Selection: Based on phase diagrams, select the second salt hydrate for the

eutectic mixture (e.g., disodium hydrogen phosphate dodecahydrate or sodium sulfate

decahydrate).[2][3]

Weighing: Accurately weigh the salt hydrates in the predetermined eutectic ratio.

Melting and Mixing: In a sealed container, heat the salt with the higher melting point until it is

completely molten. Then, add the second salt and continue heating and stirring until a clear,

homogeneous solution is formed.
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Cooling and Solidification: Allow the mixture to cool down and solidify.

Characterization: Use techniques like Differential Scanning Calorimetry (DSC) to determine

the melting point and latent heat of fusion of the eutectic mixture and to confirm congruent

melting over multiple cycles.

Quantitative Data
Table 1: Example Compositions for Preventing Phase Separation

Component Function
Concentration
Range (wt%)

Reference

Sodium Carbonate

Decahydrate
PCM 50 - 60 [4]

Sodium Sulfate

Decahydrate
PCM (forms eutectic) 30 - 50 [4]

Sodium Tetraborate

Decahydrate (Borax)
Nucleating Agent 1 - 10 [4]

Fumed Silica Thickening Agent ~5 [4]

Table 2: Thermal Properties of a Sodium Carbonate Decahydrate Eutectic Mixture

Eutectic
Composition

Melting Point (°C)
Latent Heat of
Fusion (J/g)

Notes

40 wt%

Na₂CO₃·10H₂O - 60

wt% Na₂HPO₄·12H₂O

27.3 220.2
Shows reduced

supercooling.

Note: The data in these tables are derived from literature and should be used as a starting

point for experimental design.
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Caption: Mechanism of phase separation in sodium carbonate decahydrate.
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Experiment Shows Phase Separation
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Caption: Troubleshooting workflow for phase separation.
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Caption: General experimental workflow for preventing phase separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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